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Compound of Interest

Compound Name: Triclosan-d3

Cat. No.: B564716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical properties, structure, and common

applications of Triclosan-d3, a deuterated analog of the broad-spectrum antimicrobial agent,

Triclosan. The information presented herein is intended to support research, analytical method

development, and pharmacokinetic studies.

Core Chemical Properties
Triclosan-d3 is primarily utilized as an internal standard in analytical and pharmacokinetic

research.[1] Its stable isotope-labeled structure allows for precise quantification of Triclosan in

various matrices, particularly in mass spectrometry and liquid chromatography-based methods.

[1]

The key chemical and physical properties of Triclosan-d3 are summarized in the table below

for easy reference and comparison.
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Property Value Citations

CAS Number 1020719-98-5 [1][2][3][4]

Molecular Formula C₁₂H₄D₃Cl₃O₂ [1][4]

Molecular Weight 292.56 g/mol [2][5][6]

IUPAC Name
5-chloro-2-(2,4-dichloro-3,5,6-

trideuteriophenoxy)phenol
[1][6]

Physical Appearance
Off-White to Pale Yellow Oil to

Low-Melting Solid
[5][6]

Melting Point 42-45°C [2][5]

Solubility

Soluble in Chloroform,

Methanol, DMSO; Insoluble in

Water

[5][7][6][8]

Storage Temperature Refrigerator or -20°C [2][5][7][6]

Chemical Structure and Visualization
Triclosan-d3 is a chlorinated, aromatic, polychloro phenoxy phenol, categorized as both an

ether and a phenol.[9] It is a deuterated analog of Triclosan, with three deuterium atoms

replacing hydrogen atoms on the 2,4-dichlorophenoxy ring. This isotopic labeling is crucial for

its use as an internal standard.

Triclosan-d3 Structural Features

Phenolic Hydroxyl Group Ether Linkage Deuterium Labeled Ring
(Positions 3, 5, 6) Chlorine Atoms

Click to download full resolution via product page

Caption: Chemical structure of Triclosan-d3 highlighting key functional groups.

Experimental Protocols and Applications
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Triclosan-d3 is an essential tool for the accurate quantification of Triclosan in biological and

environmental samples. It is most commonly employed as an internal standard in isotope

dilution mass spectrometry methods.

This protocol outlines a typical workflow for the analysis of Triclosan in samples like wastewater

or surface water, using Triclosan-d3 as an internal standard.

1. Sample Preparation and Extraction:

Collect aqueous samples in glass vessels. To prevent adsorptive losses, add methanol to a
final concentration of 25% (v/v) immediately after collection.[10]
Filter samples containing particulate matter.[10]
Spike a known concentration of Triclosan-d3 internal standard into the sample.
Perform solid-phase extraction (SPE) to concentrate the analyte and remove interfering
matrix components. A reversed-phase C18 cartridge is commonly used.[11]
Elute Triclosan and Triclosan-d3 from the SPE cartridge using an appropriate organic
solvent.
Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a
suitable solvent for LC-MS analysis.

2. LC-MS/MS Analysis:

Chromatography: Perform chromatographic separation on a C18 column.
Mass Spectrometry: Utilize a mass spectrometer, often in negative ion mode, with
electrospray ionization (ESI).
Quantification: Monitor the specific mass-to-charge ratio (m/z) for both Triclosan and
Triclosan-d3. Construct a calibration curve by plotting the peak area ratio of Triclosan to
Triclosan-d3 against the concentration of Triclosan standards.[12] The use of the
isotopically labeled internal standard corrects for variations in extraction efficiency and matrix
effects.

The following diagram illustrates the logical flow of the analytical protocol described above.
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1. Aqueous Sample Collection

2. Spike with Triclosan-d3
(Internal Standard)

3. Solid-Phase Extraction (SPE)
(e.g., C18 Cartridge)

4. Elution

5. Evaporation & Reconstitution

6. LC-MS/MS Analysis

7. Quantification

Click to download full resolution via product page

Caption: Workflow for Triclosan quantification using Triclosan-d3 and LC-MS.

Metabolic Pathways
While Triclosan-d3 is primarily used for analytical purposes, understanding the metabolism of

its parent compound, Triclosan, is crucial for interpreting pharmacokinetic data. In biological

systems, Triclosan undergoes both Phase I and Phase II metabolism.[12][13] The liver is the

main site of Triclosan accumulation and metabolism.[13]

Phase I Metabolism: This phase primarily involves hydroxylation reactions.[12]

Phase II Metabolism: The major metabolic pathways are glucuronidation and sulfation,

where glucuronic acid or a sulfate group is conjugated to the Triclosan molecule, facilitating
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its excretion.[12][13] These conjugation reactions are catalyzed by glucuronosyltransferases

and sulfotransferases.[13]

The resulting conjugates are primarily excreted in the urine.[14]

The diagram below outlines the primary metabolic transformations of Triclosan.

Triclosan

Phase I Metabolism
(Hydroxylation)

Phase II Metabolism

Hydroxylated Metabolites

Triclosan Glucuronide Triclosan Sulfate

Excretion
(Primarily in Urine)

Click to download full resolution via product page

Caption: Simplified metabolic pathways of Triclosan in biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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